Methyl 2-[(2-{[(3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)methyl]amino}-2-oxoethyl)sulfanyl]benzoate

• Molecular Formula: C19H18N2O5S
• Molecular Weight: 386.4 g/mol
• IUPAC Name: methyl 2-[2-[(3-methyl-2-oxo-1,3-benzoxazol-5-yl)methylamino]-2-oxoethyl]sulfanylbenzoate
• InChI: InChI=1S/C19H18N2O5S/c1-21-14-9-12(7-8-15(14)26-19(21)24)10-20-17(22)11-27-16-6-4-3-5-13(16)18(23)25-2/h3-9H,10-11H2,1-2H3,(H,20,22)
• InChI Key: BHLQZMKRPQAFJF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)CNC(=O)CSC3=CC=CC=C3C(=O)OC)OC1=O

Description

METHYL 2-[({[(3-METHYL-2-OXO-2,3-DIHYDRO-1,3-BENZOXAZOL-5-YL)METHYL]CARBAMOYL}METHYL)SULFANYL]BENZOATE is a complex organic compound that features a benzoate ester functional group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of METHYL 2-[({[(3-METHYL-2-OXO-2,3-DIHYDRO-1,3-BENZOXAZOL-5-YL)METHYL]CARBAMOYL}METHYL)SULFANYL]BENZOATE typically involves multi-step organic reactions. One common route includes the condensation of 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole with a suitable benzoic acid derivative under acidic or basic conditions. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yield and purity.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are combined under optimized conditions. The use of continuous flow reactors can also be employed to enhance efficiency and scalability. Purification steps such as recrystallization or chromatography are essential to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions: METHYL 2-[({[(3-METHYL-2-OXO-2,3-DIHYDRO-1,3-BENZOX